Cas no 5435-67-6 ( )

  structure
  structure
Product Name: 
CAS No:5435-67-6
MF:C10H10Cl4O
MW:287.997799396515
CID:940825
PubChem ID:228516
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-butoxy-1,2,4,5-tetrachlorobenzene
    • AC1L5GAA
    • AC1Q3LEK
    • CTK5A0613
    • NCIOpen2_002362
    • NCIOpen2_002488
    • NSC21489
    • NSC57907
    • NSC57908
    • NSC-57907
    • 5435-67-6
    • 3-butoxy-1,2,4,5-tetrachloro-benzene
    • NSC-21489
    • DS-004770
    • NSC-57908
    • DTXSID90281386
    •  
    • Inchi: 1S/C10H10Cl4O/c1-2-3-4-15-10-8(13)6(11)5-7(12)9(10)14/h5H,2-4H2,1H3
    • InChI Key: IJVHFDIDNXFTFW-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1OCCCC)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 285.9488
  • Monoisotopic Mass: 285.949
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.366
  • Boiling Point: 332.7°C at 760 mmHg
  • Flash Point: 120.1°C
  • Refractive Index: 1.542
  • PSA: 9.23
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